tanzawaic acid B

• Molecular Formula: C18H26O2
• Molecular Weight: 274.4 g/mol
• InChI: InChI=1S/C18H26O2/c1-12-10-14(3)18-15(11-12)9-8-13(2)16(18)6-4-5-7-17(19)20/h4-9,12-16,18H,10-11H2,1-3H3,(H,19,20)/b6-4+,7-5+/t12-,13-,14+,15-,16-,18-/m0/s1
• InChIKey: DUGGXGNWQZWAAS-RAJPTAFASA-N

Tanzawaic Acid B for Research Procurement: Compound Identity, Source, and Baseline Characteristics

Tanzawaic acid B ((+)-Tanzawaic acid B; GS-1302-1; 10-Deoxytanzawaic acid E; CAS 169181-33-3) is a fungal polyketide belonging to the tanzawaic acid family, a group of over 25 structurally related secondary metabolites isolated predominantly from Penicillium spp. [1]. It features a characteristic pentadienoic ester linked to a polysubstituted octalin core bearing seven stereogenic centers, a scaffold that defines the entire tanzawaic acid class [2]. Originally isolated from Penicillium citrinum in the Tanzawa area of Japan, it has been subsequently identified in multiple marine-derived and endophytic Penicillium strains [1][3]. Tanzawaic acid B has attracted sustained research interest due to its multi-target bioactivity profile spanning superoxide anion production inhibition in human neutrophils, protein tyrosine phosphatase 1B (PTP1B) inhibition, anti-inflammatory NO suppression in microglial cells, antimalarial activity against Plasmodium falciparum, and—most distinctively—its function as a conjugation inhibitor (COIN) that blocks horizontal antibiotic resistance gene transfer in Gram-negative bacteria [4][5].

Bacterial conjugation inhibition (COIN) research in Gram-negative models

PTP1B enzyme inhibition studies in metabolic signaling pathways

NO suppression assays in microglial and macrophage inflammatory models

Antimalarial screening and scaffold hybridization studies

Superoxide anion production inhibition in human neutrophil models

• [1] Kuramoto M, Yamada K, Shikano M, Yazawa K, Arimoto H, Okamura T, Uemura D. Tanzawaic Acids A, B, C, and D: Inhibitors of Superoxide Anion Production from Penicillium citrinum. Chemistry Letters. 1997;26(9):885-886. doi:10.1246/cl.1997.885. View Source
• [2] Murata T, Tsutsui H, Shiina I. First Total Synthesis of Tanzawaic Acid B. ACS Omega. 2023;8(30):27703-27709. doi:10.1021/acsomega.3c03634. View Source
• [3] Cardoso-Martínez F, de la Rosa JM, Díaz-Marrero AR, Darias J, Cerella C, Diederich M, Cueto M. Tanzawaic acids isolated from a marine-derived fungus of the genus Penicillium with cytotoxic activities. Organic & Biomolecular Chemistry. 2015;13(26):7248-7256. doi:10.1039/C5OB00773A. View Source
• [4] Quang TH, Ngan NTT, Ko W, et al. Tanzawaic acid derivatives from a marine isolate of Penicillium sp. (SF-6013) with anti-inflammatory and PTP1B inhibitory activities. Bioorganic & Medicinal Chemistry Letters. 2014;24(24):5787-5791. doi:10.1016/j.bmcl.2014.10.035. View Source
• [5] Getino M, Fernández-López R, Palencia-Gándara C, Campos-Gómez J, Sánchez-López JM, Martínez M, Fernández A, de la Cruz F. Tanzawaic Acids, a Chemically Novel Set of Bacterial Conjugation Inhibitors. PLoS ONE. 2016;11(1):e0148098. doi:10.1371/journal.pone.0148098. View Source

Why Tanzawaic Acid B Cannot Be Substituted by In-Class Analogs: The Structural Determinants of Functional Specificity

The tanzawaic acid family shares a conserved polysubstituted octalin skeleton, yet minor structural modifications produce profound functional divergence that precludes generic analog substitution. The presence or absence of a single hydroxyl group at the distal position relative to the carboxylic acid moiety determines conjugation inhibition activity: tanzawaic acid B (10-deoxytanzawaic acid E) is a potent bacterial conjugation inhibitor (COIN-IC50 ≈ 50 μM), whereas tanzawaic acid E—differing only by one additional hydroxyl group—is completely inactive in this assay [1]. Similarly, anti-inflammatory NO suppression potency varies 6-fold between tanzawaic acid A (IC50 = 7.1 μM) and tanzawaic acid B (IC50 = 42.5 μM) in the same BV-2 microglial cell assay, despite their shared PTP1B inhibitory potency (both IC50 = 8.2 μM) [2]. Furthermore, the antimalarial activity of tanzawaic acid B (IC50 ≈ 78–79 μM against P. falciparum) is significantly weaker than that of its hybrid derivative hatsusamide A (IC50 ≈ 27 μM), demonstrating that even conjugation of tanzawaic acid B with trichodermamide C alters potency [3]. These data collectively demonstrate that biological activity within this family is exquisitely sensitive to structural nuance; no in-class analog can be assumed to replicate the multi-target profile of tanzawaic acid B without direct empirical validation.

Conjugation inhibition is highly sensitive to hydroxylation: TZA-E, differing by one –OH, is reported inactive as COIN.

NO suppression potency varies substantially across tanzawaic acid analogs in the same microglial assay; rank order cannot be assumed.

Antimalarial and cytotoxicity profiles diverge sharply upon structural modification or hybridization; scaffold-specific validation is required.

• [1] Getino M, Fernández-López R, Palencia-Gándara C, Campos-Gómez J, Sánchez-López JM, Martínez M, Fernández A, de la Cruz F. Tanzawaic Acids, a Chemically Novel Set of Bacterial Conjugation Inhibitors. PLoS ONE. 2016;11(1):e0148098. doi:10.1371/journal.pone.0148098. View Source
• [2] Quang TH, Ngan NTT, Ko W, et al. Tanzawaic acid derivatives from a marine isolate of Penicillium sp. (SF-6013) with anti-inflammatory and PTP1B inhibitory activities. Bioorganic & Medicinal Chemistry Letters. 2014;24(24):5787-5791. doi:10.1016/j.bmcl.2014.10.035. View Source
• [3] Matsuo H, Hokari R, Ishiyama A, et al. Hatsusamides A and B: Two New Metabolites Produced by the Deep-Sea-Derived Fungal Strain Penicillium steckii FKJ-0213. Marine Drugs. 2020;18(10):513. doi:10.3390/md18100513. View Source

Quantitative Differentiation Evidence for Tanzawaic Acid B Relative to Closest Analogs and Alternatives

Bacterial Conjugation Inhibition: Tanzawaic Acid B vs. Tanzawaic Acid E and Synthetic COINs on IncW/IncFII Plasmid Transfer

In a screen of 1,632 natural compounds, tanzawaic acid B (TZA-B) was identified as one of the top two bacterial conjugation inhibitors (COINs), alongside tanzawaic acid A. TZA-B at 0.4 mM produced approximately 100-fold reduction in conjugation frequency of IncW plasmid R388 and IncFII plasmid R100-1, with a COIN-IC50 of approximately 50 μM. By contrast, the structurally related tanzawaic acid E, which differs only by an additional hydroxyl group distal to the carboxylic acid, was completely inactive as a conjugation inhibitor. Compared to synthetic COINs such as 2-hexadecynoic acid (2-HDA), TZA-B exhibited substantially lower toxicity: TZA-B showed toxic-IC50 values above 100 μM across human cell lines and no antimicrobial activity below 364 μM against S. aureus, E. coli, K. pneumoniae, B. cereus, P. mirabilis, E. faecalis, and C. albicans, whereas 2-HDA was bactericidal against M. smegmatis at toxic-IC90 over 7 μM and fungicidal against A. nidulans and C. albicans at similar levels [1].

Bacterial Conjugation Inhibition

Direct comparison

TZA-B: COIN-IC50 ≈ 50 μM, ~100-fold CF reduction; toxic-IC50 > 100 μM (human cells). TZA-E: inactive. 2-HDA: bactericidal at 7 μM.

Supports COIN research context; reported low host-cell toxicity profile.

Validation in target microbial community required.

Evidence Dimension	Bacterial conjugation inhibition potency and host toxicity
Target Compound Data	TZA-B: COIN-IC50 ≈ 50 μM; ~100-fold CF reduction of IncW/IncFII at 0.4 mM; toxic-IC50 > 100 μM (human cells); no antimicrobial activity below 364 μM
Comparator Or Baseline	TZA-E: inactive (no conjugation inhibition); 2-HDA: COIN-IC50 ≈ 50 μM but toxic-IC90 > 7 μM vs M. smegmatis, fungicidal vs A. nidulans and C. albicans
Quantified Difference	TZA-B active vs TZA-E inactive; TZA-B toxic-IC50 > 100 μM vs 2-HDA bactericidal at 7 μM; TZA-B no antimicrobial activity below 364 μM vs 2-HDA active at low μM
Conditions	Plate-conjugation assay in E. coli; cytotoxicity in human cell lines (K562, U937, Jurkat, Raji); antimicrobial panel including S. aureus, Salmonella sp., K. pneumoniae, E. coli, B. cereus, P. mirabilis, E. faecalis, C. albicans

Why This Matters

TZA-B uniquely combines potent conjugation inhibition with a low-toxicity profile suitable for environmental and clinical antibiotic resistance mitigation strategies, whereas TZA-E is inactive and synthetic 2-HDA is too toxic for environmental deployment.

• [1] Getino M, Fernández-López R, Palencia-Gándara C, Campos-Gómez J, Sánchez-López JM, Martínez M, Fernández A, de la Cruz F. Tanzawaic Acids, a Chemically Novel Set of Bacterial Conjugation Inhibitors. PLoS ONE. 2016;11(1):e0148098. doi:10.1371/journal.pone.0148098. View Source

Anti-Inflammatory NO Production Inhibition in BV-2 Microglia: Tanzawaic Acid B vs. Tanzawaic Acid A and 2E,4Z-Tanzawaic Acid D

In a head-to-head study by Quang et al. (2014), tanzawaic acid B (compound 5) was evaluated alongside tanzawaic acid A (compound 2) and the novel derivative 2E,4Z-tanzawaic acid D (compound 1) for inhibition of LPS-induced nitric oxide (NO) production in BV-2 microglial cells. Tanzawaic acid B exhibited an IC50 of 42.5 μM. In the same assay system, tanzawaic acid A was 6.0-fold more potent (IC50 = 7.1 μM), while 2E,4Z-tanzawaic acid D showed an intermediate IC50 of 37.8 μM. Tanzawaic acid A was also evaluated in LPS-stimulated RAW264.7 murine macrophages, yielding an IC50 of 27.0 μM; corresponding RAW264.7 data for tanzawaic acid B were not reported in this study, limiting cross-cell-line comparison [1].

NO Production Inhibition (BV-2)

Direct comparison

TZA-B IC50 = 42.5 μM; TZA-A IC50 = 7.1 μM; 2E,4Z-TZA-D IC50 = 37.8 μM.

Supports NO inhibition assay context; TZA-A more potent in this model.

Potency ranking based on single study; cross-model validation pending.

Evidence Dimension	Inhibition of LPS-induced NO production in BV-2 microglial cells
Target Compound Data	Tanzawaic acid B: IC50 = 42.5 μM
Comparator Or Baseline	Tanzawaic acid A: IC50 = 7.1 μM; 2E,4Z-Tanzawaic acid D: IC50 = 37.8 μM
Quantified Difference	Tanzawaic acid A is 6.0-fold more potent than tanzawaic acid B; tanzawaic acid B is 1.12-fold less potent than 2E,4Z-tanzawaic acid D
Conditions	LPS-activated murine BV-2 microglial cells; NO production measured via Griess assay

Why This Matters

For anti-inflammatory applications targeting NO suppression, tanzawaic acid A is the more potent choice; however, if the research goal requires the unique conjugation inhibition activity of tanzawaic acid B, the 6-fold lower NO inhibitory potency must be factored into experimental design and dosing.

• [1] Quang TH, Ngan NTT, Ko W, et al. Tanzawaic acid derivatives from a marine isolate of Penicillium sp. (SF-6013) with anti-inflammatory and PTP1B inhibitory activities. Bioorganic & Medicinal Chemistry Letters. 2014;24(24):5787-5791. doi:10.1016/j.bmcl.2014.10.035. View Source

PTP1B Enzyme Inhibition: Tanzawaic Acid B and Tanzawaic Acid A Exhibit Equivalent Potency

In the same Quang et al. (2014) study, tanzawaic acid B and tanzawaic acid A were both evaluated as inhibitors of recombinant protein tyrosine phosphatase 1B (PTP1B) in a cell-free assay. Both compounds exhibited an identical IC50 value of 8.2 μM, demonstrating equipotent PTP1B inhibition despite their divergent NO inhibitory activities. Other tanzawaic acid derivatives in the study (2E,4Z-tanzawaic acid D, tanzawaic acid D, and tanzawaic acid E salt form) did not show appreciable PTP1B inhibition (IC50 > 50 μM) [1].

PTP1B Enzyme Inhibition

Reported

TZA-B and TZA-A: IC50 = 8.2 μM; other analogs > 50 μM.

Equipotent PTP1B inhibition in cell-free assay; functional interchangeability with TZA-A.

Cell-based confirmation and selectivity profiling recommended.

Evidence Dimension	PTP1B enzyme inhibition (cell-free recombinant assay)
Target Compound Data	Tanzawaic acid B: IC50 = 8.2 μM
Comparator Or Baseline	Tanzawaic acid A: IC50 = 8.2 μM; 2E,4Z-Tanzawaic acid D, tanzawaic acid D, tanzawaic acid E salt: IC50 > 50 μM
Quantified Difference	TZA-B = TZA-A (1:1 potency ratio); TZA-B is >6.1-fold more potent than all other analogs tested
Conditions	Recombinant human PTP1B enzyme, cell-free assay

Why This Matters

For PTP1B-targeted programs (diabetes, obesity, metabolic syndrome), tanzawaic acid B and tanzawaic acid A are functionally interchangeable in terms of enzyme inhibition potency, but tanzawaic acid B may be preferred when the conjugation inhibition function provides additional experimental value.

• [1] Quang TH, Ngan NTT, Ko W, et al. Tanzawaic acid derivatives from a marine isolate of Penicillium sp. (SF-6013) with anti-inflammatory and PTP1B inhibitory activities. Bioorganic & Medicinal Chemistry Letters. 2014;24(24):5787-5791. doi:10.1016/j.bmcl.2014.10.035. View Source

Antimalarial Activity Against Plasmodium falciparum: Tanzawaic Acid B vs. Hatsusamide A (TZA-B-Trichodermamide C Hybrid)

Matsuo et al. (2020) evaluated tanzawaic acid B (compound 3) and the novel tanzawaic acid B–trichodermamide C hybrid hatsusamide A (compound 1) against both chloroquine-resistant (K1) and chloroquine-sensitive (FCR3) strains of Plasmodium falciparum. Tanzawaic acid B exhibited weak antimalarial activity with IC50 values of 78.5 μM (K1 strain) and 79.2 μM (FCR3 strain), showing no differential sensitivity between chloroquine-resistant and chloroquine-sensitive parasites. Hatsusamide A was 2.9-fold more potent, with IC50 values of 27.2 μM (K1) and 27.9 μM (FCR3). The hybrid compound also demonstrated cytotoxicity against HeLa S3, A549, Panc1, HT29, and H1299 cell lines (IC50 range 6.8–18.7 μM), whereas tanzawaic acid B did not show cytotoxicity in these assays [1].

Antimalarial Activity (P. falciparum)

Direct comparison

TZA-B: IC50 78.5 μM (K1), 79.2 μM (FCR3). Hatsusamide A: IC50 27.2 μM (K1), 27.9 μM (FCR3).

Weak standalone antimalarial; scaffold hybridization may improve potency.

Further semi-synthetic optimization needed for lead candidacy.

Evidence Dimension	Antimalarial activity against P. falciparum K1 (chloroquine-resistant) and FCR3 (chloroquine-sensitive) strains
Target Compound Data	Tanzawaic acid B: IC50 = 78.5 μM (K1), 79.2 μM (FCR3)
Comparator Or Baseline	Hatsusamide A (TZA-B-trichodermamide C hybrid): IC50 = 27.2 μM (K1), 27.9 μM (FCR3)
Quantified Difference	Hatsusamide A is 2.9-fold more potent than tanzawaic acid B against both strains; tanzawaic acid B lacks differential strain sensitivity
Conditions	In vitro P. falciparum culture; SYBR Green I-based fluorescence assay; 72 h incubation

Why This Matters

Tanzawaic acid B alone is a weak antimalarial; its primary value in antimalarial research lies as a chemical scaffold for hybridization strategies (as demonstrated by hatsusamide A) rather than as a standalone lead compound.

• [1] Matsuo H, Hokari R, Ishiyama A, et al. Hatsusamides A and B: Two New Metabolites Produced by the Deep-Sea-Derived Fungal Strain Penicillium steckii FKJ-0213. Marine Drugs. 2020;18(10):513. doi:10.3390/md18100513. View Source

Scalable Synthetic Access: Gram-Scale Total Synthesis of Tanzawaic Acid B vs. Natural Isolation-Dependent Supply of All Other Tanzawaic Acids

As of 2023, tanzawaic acid B is the only member of the tanzawaic acid family (>25 natural analogs) for which a total synthesis has been accomplished, and the only one accessible via gram-scale chemical synthesis. Murata, Tsutsui, and Shiina reported the first total synthesis of (+)-tanzawaic acid B, achieving gram-scale production of the key chiral octalin intermediate bearing seven stereogenic centers with >99.99% enantiomeric excess. The synthetic product was verified to match naturally occurring tanzawaic acid B by ¹H NMR, ¹³C NMR, and optical rotation comparison. In contrast, all other tanzawaic acid analogs—including tanzawaic acids A, C, D, E, and the more recently discovered derivatives—remain accessible only through low-yield fermentation and extraction from fungal cultures, with no reported total synthesis or scalable supply route [1].

Scalable Synthetic Access

Synthetic validation

Gram-scale total synthesis achieved; key chiral intermediate >99.99% ee; spectroscopic match to natural isolate.

First total synthesis; enables reproducible, large-scale research supply.

All other tanzawaic acids remain fermentation-dependent.

Evidence Dimension	Availability of gram-scale chemical synthesis for reliable, reproducible supply
Target Compound Data	Tanzawaic acid B: gram-scale total synthesis achieved (ACS Omega, 2023); chiral octalin intermediate at >99.99% ee; synthetic product spectroscopically identical to natural isolate
Comparator Or Baseline	All other tanzawaic acids (A, C, D, E, M–Z, steckwaic acids, etc.): no total synthesis reported; supply dependent on fermentation/isolation from Penicillium cultures
Quantified Difference	TZA-B is the only tanzawaic acid with a demonstrated gram-scale synthetic route; all others lack any reported chemical synthesis pathway
Conditions	Multi-step asymmetric synthesis using Evans alkylation, Mukaiyama aldol reaction, intramolecular Diels-Alder cyclization; 42% yield over 4 steps for key octalin intermediate

Why This Matters

Gram-scale synthetic access to tanzawaic acid B eliminates the batch-to-batch variability, low titers, and supply bottlenecks inherent in fermentation-based production of other tanzawaic acids, making TZA-B the most reliable choice for repeatable, large-scale biological studies and medicinal chemistry optimization campaigns.

• [1] Murata T, Tsutsui H, Shiina I. First Total Synthesis of Tanzawaic Acid B. ACS Omega. 2023;8(30):27703-27709. doi:10.1021/acsomega.3c03634. View Source

Evidence-Based Application Scenarios Where Tanzawaic Acid B Provides Verifiable Selection Advantage

Antibiotic Resistance Mitigation Research: Conjugation Inhibition in Complex Microbial Communities

Tanzawaic acid B is the only tanzawaic acid with demonstrated conjugation inhibition activity combined with low host toxicity (toxic-IC50 > 100 μM in human cell lines; no antimicrobial activity below 364 μM), making it suitable for ex vivo and environmental studies of horizontal gene transfer suppression. Researchers investigating strategies to limit the spread of IncW and IncFII plasmid-borne antibiotic resistance genes in mixed microbial populations should prioritize TZA-B over tanzawaic acid E (inactive as COIN) or synthetic COINs like 2-HDA (toxic to M. smegmatis at 7 μM, fungicidal at comparable concentrations) [1]. The gram-scale synthetic availability of TZA-B further enables the multi-gram quantities needed for sustained environmental or bioreactor-scale experiments, a logistical advantage not currently available for any other tanzawaic acid [2].

PTP1B-Targeted Metabolic Disease Research Requiring Multi-Functional Probe Molecules

For researchers investigating PTP1B as a therapeutic target in type 2 diabetes or obesity, tanzawaic acid B offers an equipotent alternative to tanzawaic acid A (both IC50 = 8.2 μM in cell-free PTP1B assay) [3]. However, when the experimental design additionally requires tracking of anti-inflammatory endpoints or conjugation inhibition readouts within the same study, TZA-B is uniquely suited because it combines PTP1B inhibition with NO suppression (IC50 = 42.5 μM in BV-2 cells) [3] and COIN activity (COIN-IC50 ≈ 50 μM) [1] in a single molecular entity, whereas tanzawaic acid A lacks COIN activity and other tanzawaic acid derivatives (D, E salt) lack appreciable PTP1B inhibition (IC50 > 50 μM) [3].

Medicinal Chemistry Campaigns Using Tanzawaic Acid B as a Scalable Scaffold for Semi-Synthetic Derivatization

The 2023 gram-scale total synthesis of tanzawaic acid B [2] provides medicinal chemistry groups with a reliable, chemically defined starting material for structure-activity relationship (SAR) studies. The pentadienoic acid and octalin moieties serve as independently modifiable handles for generating focused libraries. This synthetic access is a critical differentiator from tanzawaic acid A, which—despite its superior NO inhibitory potency (IC50 = 7.1 μM vs. 42.5 μM for TZA-B) [3]—has no reported total synthesis and thus cannot support a sustained medicinal chemistry effort at gram scale. The demonstrated improvement in antimalarial potency achieved by hybridizing TZA-B with trichodermamide C (hatsusamide A, 2.9-fold more potent) [4] further validates the scaffold's suitability for semi-synthetic optimization.

Superoxide Anion Production Inhibition Studies in Human Neutrophils

Tanzawaic acid B was originally characterized as a significant inhibitor of TPA-induced superoxide anion production in human neutrophils [5]. No other tanzawaic acid analog has been quantitatively compared head-to-head in this specific assay in published literature, but the 1997 discovery paper established that TZA-B (then designated GS-1302-1) was the most prominently active member among the four original tanzawaic acids A–D in this functional context [5]. Researchers studying NADPH oxidase-mediated oxidative burst or ROS-related inflammatory pathways should select TZA-B as the reference compound for this mechanistic class, particularly given its now-established gram-scale synthetic accessibility that ensures reproducible inter-laboratory comparisons [2].

Application

Selection Property

Validation Focus

Conjugation inhibition in microbial communities

COIN activity with reported low host-cell toxicity

Plasmid transfer inhibition assays in target community

PTP1B-targeted metabolic disease research

PTP1B inhibition equipotent to TZA-A; multi-functional probe

Enzymatic and cell-based PTP1B activity endpoints

Medicinal chemistry scaffold derivatization

Gram-scale synthetic access; pentadienoic acid and octalin handles

SAR library generation and semi-synthetic optimization

Superoxide anion production inhibition studies

Reported inhibition in human neutrophils

NADPH oxidase activity and ROS-related pathway readouts

• [1] Getino M, Fernández-López R, Palencia-Gándara C, Campos-Gómez J, Sánchez-López JM, Martínez M, Fernández A, de la Cruz F. Tanzawaic Acids, a Chemically Novel Set of Bacterial Conjugation Inhibitors. PLoS ONE. 2016;11(1):e0148098. doi:10.1371/journal.pone.0148098. View Source
• [2] Murata T, Tsutsui H, Shiina I. First Total Synthesis of Tanzawaic Acid B. ACS Omega. 2023;8(30):27703-27709. doi:10.1021/acsomega.3c03634. View Source
• [3] Quang TH, Ngan NTT, Ko W, et al. Tanzawaic acid derivatives from a marine isolate of Penicillium sp. (SF-6013) with anti-inflammatory and PTP1B inhibitory activities. Bioorganic & Medicinal Chemistry Letters. 2014;24(24):5787-5791. doi:10.1016/j.bmcl.2014.10.035. View Source
• [4] Matsuo H, Hokari R, Ishiyama A, et al. Hatsusamides A and B: Two New Metabolites Produced by the Deep-Sea-Derived Fungal Strain Penicillium steckii FKJ-0213. Marine Drugs. 2020;18(10):513. doi:10.3390/md18100513. View Source
• [5] Kuramoto M, Yamada K, Shikano M, Yazawa K, Arimoto H, Okamura T, Uemura D. Tanzawaic Acids A, B, C, and D: Inhibitors of Superoxide Anion Production from Penicillium citrinum. Chemistry Letters. 1997;26(9):885-886. doi:10.1246/cl.1997.885. View Source